Cas no 1805489-25-1 (Ethyl 4-chloro-2-cyano-6-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 4-chloro-2-cyano-6-(hydroxymethyl)phenylacetate
• CAS No: 1805489-25-1
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 4945324
• Update Time: 2025-05-23

Ethyl 4-chloro-2-cyano-6-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-cyano-6-(hydroxymethyl)phenylacetate

• Inchi： 1S/C12H12ClNO3/c1-2-17-12(16)5-11-8(6-14)3-10(13)4-9(11)7-15/h3-4,15H,2,5,7H2,1H3
• InChI Key： DMMOKPODACUKMN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(CC(=O)OCC)=C(CO)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 4-chloro-2-cyano-6-(hydroxymethyl)phenylacetate

Ethyl 4-chloro-2-cyano-6-(hydroxymethyl)phenylacetate: A Comprehensive Overview

Ethyl 4-chloro-2-cyano-6-(hydroxymethyl)phenylacetate, also known by its CAS number 1805489-25-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of phenylacetates, which are widely studied for their versatile properties. The structure of this compound is characterized by a phenyl ring substituted with chlorine, cyano, and hydroxymethyl groups, along with an ethyl ester group. These functional groups contribute to its unique chemical reactivity and biological activity.

The synthesis of Ethyl 4-chloro-2-cyano-6-(hydroxymethyl)phenylacetate involves multi-step organic reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable in drug discovery and development. The presence of the cyano group imparts electron-withdrawing effects, while the hydroxymethyl group introduces hydrophilic properties, making this compound suitable for a wide range of applications.

One of the most promising areas of research involving Ethyl 4-chloro-2-cyano-6-(hydroxymethyl)phenylacetate is its role in medicinal chemistry. Studies have shown that this compound exhibits potential as a lead molecule in the development of novel therapeutic agents. For instance, its ability to modulate specific cellular pathways has been explored in the context of cancer treatment. Recent findings published in reputable journals highlight its cytotoxic effects on various cancer cell lines, suggesting its potential as an anti-cancer agent.

In addition to its medicinal applications, Ethyl 4-chloro-2-cyano-6-(hydroxymethyl)phenylacetate has garnered attention in materials science due to its unique physical properties. Researchers have investigated its use as a precursor for the synthesis of advanced polymers and materials with tailored functionalities. The compound's ability to undergo various polymerization reactions makes it a valuable building block in the development of high-performance materials.

The chemical stability and reactivity of Ethyl 4-chloro-2-cyano-6-(hydroxymethyl)phenylacetate have also been extensively studied. Recent studies have demonstrated its resistance to oxidative degradation under certain conditions, which is a critical factor for its application in industrial processes. Furthermore, its compatibility with various solvents and reaction conditions makes it a versatile reagent in organic synthesis.

From an environmental perspective, the biodegradation and toxicity profiles of Ethyl 4-chloro-2-cyano-6-(hydroxymethyl)phenylacetate are areas of active research. Understanding its environmental impact is crucial for ensuring sustainable practices in its production and use. Preliminary studies indicate that under specific microbial conditions, this compound can undergo biodegradation, reducing its persistence in the environment.

In conclusion, Ethyl 4-chloro-2-cyano-6-(hydroxymethyl)phenylacetate (CAS No: 1805489-25-1) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure and functional groups make it a valuable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in both academic and industrial settings.